1-Bromo-2-(difluoromethyl)naphthalene

• IUPAC Name: 1-bromo-2-(difluoromethyl)naphthalene
• InChI: InChI=1S/C11H7BrF2/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-6,11H
• InChI Key: NHQBMKWNJOJXPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2Br)C(F)F
• Molecular Formula: C11H7BrF2
• Molecular Weight: 257.07 g/mol

Description

1-Bromo-2-(difluoromethyl)naphthalene, also known as 1-BDFMN, is a synthetic organic compound that has gained significant interest in recent years due to its potential applications in various fields of research. It has a molecular weight of 271.1.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-(difluoromethyl)naphthalene consists of a naphthalene ring with a bromomethyl group at one position and a difluoromethyl group at another position. The InChI code for this compound is 1S/C12H9BrF2/c13-7-11-9-4-2-1-3-8(9)5-6-10(11)12(14)15/h1-6,12H,7H2.

Scientific Research Applications

Synthesis and Chemical Properties

• Selective Synthesis of Bromo-substituted Naphthalene Dianhydride Derivatives : Core-substituted naphthalene diimides, derived from bromo-substituted naphthalene, are significant in material and supramolecular chemistry. The development of efficient methods for their synthesis, such as using NaBr and oleum, highlights their importance in chemical research (Z. Ping, 2012).
• Formation and Stability Studies : The study of 1,1-Difluorocyclopropa[a]naphthalene, prepared from bromo-dihydronaphthalene, helps in understanding the structural and reaction properties of these compounds (P. Müller & H. Nguyen-Thi, 1984).
• Aryl-substituted Naphthalenes Synthesis : Chemoselective Suzuki–Miyaura reactions of bromo-trifluoromethanesulfonyloxy-naphthalenes have been used to synthesize various aryl-substituted naphthalenes, demonstrating their versatility in organic synthesis (Zahid Hassan et al., 2012).

Advanced Material Applications

• Organic Field-Effect Transistors (OFETs) : Difluoro- and tetrafluoro-substituted naphthalene diimides, synthesized from bromo-NDIs, show significant applications in OFETs, highlighting their role in electronic materials (Zhongyi Yuan et al., 2016).

Environmental and Safety Studies

• Dioxin Formation Studies : The study of brominated hydrocarbons, such as bromonaphthalene, in waste incinerators and their potential to form hazardous combustion byproducts like brominated dioxins is crucial for environmental safety (Catherine S Evans & B. Dellinger, 2003).

Analytical Chemistry

• Phosphorescent Probes : The synthesis and characterization of bromo-acetyl naphthalene derivatives, like 1-bromo-4-(bromoacetyl)naphthalene, for use as thiol-reactive phosphorescent probes, are significant in analytical chemistry (G. Marriott et al., 1994).

Safety and Hazards

1-Bromo-2-(difluoromethyl)naphthalene is a research chemical and is not intended for human or veterinary use. It is advised to handle this compound with appropriate protective measures, including wearing protective gloves, clothing, and eye/face protection. It can cause skin irritation, serious eye irritation, and may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

1-Bromo-2-(difluoromethyl)naphthalene is a useful research chemical and has potential applications in various fields of research. It is available for purchase in bulk quantities for research applications.